Cas no 137048-71-6 (5-chloro-N-[2-(4-hydroxyphenyl)ethyl]-1-methyl-1H-imidazole-4-sulfonamide)
137048-71-6 structure
Product Name:5-chloro-N-[2-(4-hydroxyphenyl)ethyl]-1-methyl-1H-imidazole-4-sulfonamide
CAS No:137048-71-6
MF:C12H14ClN3O3S
MW:315.775860309601
CID:1242624
PubChem ID:3071465
Update Time:2025-04-20
5-chloro-N-[2-(4-hydroxyphenyl)ethyl]-1-methyl-1H-imidazole-4-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 5-chloro-N-[2-(4-hydroxyphenyl)ethyl]-1-methyl-1H-imidazole-4-sulfonamide
- 5-chloro-N-[2-(4-hydroxyphenyl)ethyl]-1-methylimidazole-4-sulfonamide
- AKOS010487400
- SCHEMBL9031478
- N-(4-Hydroxyphenethyl)-5-chloro-1-methyl-4-imidazolesulfonamide
- 1H-Imidazole-4-sulfonamide, 5-chloro-N-(2-(4-hydroxyphenyl)ethyl)-1-methyl-
- 5-Chloro-N-(2-(4-hydroxyphenyl)ethyl)-1-methyl-1H-imidazole-4-sulfonamide
- 137048-71-6
- DTXSID00160052
-
- Inchi: 1S/C12H14ClN3O3S/c1-16-8-14-12(11(16)13)20(18,19)15-7-6-9-2-4-10(17)5-3-9/h2-5,8,15,17H,6-7H2,1H3
- InChI Key: CBRRMJNUOKMRGL-UHFFFAOYSA-N
- SMILES: ClC1=C(N=CN1C)S(NCCC1C=CC(=CC=1)O)(=O)=O
Computed Properties
- Exact Mass: 315.04462
- Monoisotopic Mass: 315.0444402g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 407
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 92.6Ų
Experimental Properties
- PSA: 84.22
5-chloro-N-[2-(4-hydroxyphenyl)ethyl]-1-methyl-1H-imidazole-4-sulfonamide Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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